4,7-Methano-1H-indenemethanol, octahydro-, formate

• CAS No.: 68039-78-1
• Molecular Formula: C12H18O2
• Molecular Weight: 194.27 g/mol
• IUPAC Name: 3-tricyclo[5.2.1.02,6]decanylmethyl formate
• InChI: InChI=1S/C12H18O2/c13-7-14-6-10-3-4-11-8-1-2-9(5-8)12(10)11/h7-12H,1-6H2
• InChI Key: JJOPSNLHZOGEIH-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CC1C3C2C(CC3)COC=O

Description

4,7-Methano-1H-indenemethanol, octahydro-, formate is a chemical compound with the molecular formula C12H18O2 and a molecular weight of 194.27 g/mol . This compound is also known by other names such as 3-(4)-Hydroxymethyltricyclo[5.2.1.02,6]decaneformate . It is a colorless to slightly yellow liquid and is used in various chemical applications .

Preparation Methods

The synthesis of 4,7-Methano-1H-indenemethanol, octahydro-, formate involves several steps. One common method includes the reaction of 4,7-Methano-1H-indenemethanol with formic acid under specific conditions . The reaction typically requires a catalyst and is carried out at a controlled temperature to ensure the formation of the desired product. Industrial production methods may involve large-scale reactors and continuous processing to achieve higher yields and purity .

Chemical Reactions Analysis

4,7-Methano-1H-indenemethanol, octahydro-, formate undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding carboxylic acids.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride, resulting in the formation of alcohols.

Substitution: The compound can undergo substitution reactions where functional groups are replaced by other groups.

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation typically yields carboxylic acids, while reduction produces alcohols .

Scientific Research Applications

4,7-Methano-1H-indenemethanol, octahydro-, formate has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4,7-Methano-1H-indenemethanol, octahydro-, formate involves its interaction with specific molecular targets and pathways. The compound can act as a ligand, binding to receptors or enzymes and modulating their activity . This interaction can lead to various biological effects, depending on the target and the context of the interaction .

Comparison with Similar Compounds

4,7-Methano-1H-indenemethanol, octahydro-, formate can be compared with similar compounds such as:

4,7-Methano-1H-indene, octahydro-: This compound has a similar structure but lacks the formate group.

Tricyclo[5.2.1.02,6]decane: Another structurally related compound with different functional groups.

Hexahydro-4,7-methanoindan: Shares a similar core structure but differs in the substituents attached.

The uniqueness of this compound lies in its specific functional groups and the resulting chemical properties, which make it suitable for particular applications in research and industry .